Cas no 84548-74-3 (benzo[5,6]phenaleno[1,9-bc]thiophene)

benzo[5,6]phenaleno[1,9-bc]thiophene structure
84548-74-3 structure
Product Name:benzo[5,6]phenaleno[1,9-bc]thiophene
CAS No:84548-74-3
MF:C18H10S
MW:258.337003231049
CID:1824361
PubChem ID:174372
Update Time:2025-04-21

benzo[5,6]phenaleno[1,9-bc]thiophene Chemical and Physical Properties

Names and Identifiers

    • benzo[5,6]phenaleno[1,9-bc]thiophene
    • Benzo(5,6)phenaleno(1,9-bc)thiophene
    • Benzo[4,5]phenaleno[9,1-bc]thiophene
    • Benzo[4,5]phenaleno[1,9]bc]thiophene
    • NWJOUMRGNOOYFF-UHFFFAOYSA-N
    • 84548-74-3
    • DTXSID10233544
    • Inchi: 1S/C18H10S/c1-2-4-14-11(3-1)9-12-6-8-16-18-13(10-19-16)5-7-15(14)17(12)18/h1-10H
    • InChI Key: NWJOUMRGNOOYFF-UHFFFAOYSA-N
    • SMILES: S1C=C2C=CC3C4C=CC=CC=4C=C4C=CC1=C2C=34

Computed Properties

  • Exact Mass: 258.05032149g/mol
  • Monoisotopic Mass: 258.05032149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 28.2Ų
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